Cas no 860173-33-7 ((4-(cyclopropylcarbamoyl)phenyl)boronic acid)

• Product Name: (4-(cyclopropylcarbamoyl)phenyl)boronic acid
• CAS No: 860173-33-7
• MF: C₁₀H₁₂BNO₃
• MW: 205.018182754517
• MDL: MFCD03788419
• CID: 1057441
• Update Time: 2025-10-29

(4-(cyclopropylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylcarbamoyl)phenylboronic Acid
• (4-(Cyclopropylcarbamoyl)phenyl)boronic acid
• [4-(Cyclopropylcarbamoyl)phenyl]boronic acid
• [4-[(cyclopropylamino)carbonyl]phenyl]-boronic acid
• 7-Methoxy-2-oxo-1,2,3,4-tetrahydroquinoline-4-carbonitrile
• 4-(Cyclopropylaminocarbonyl)phenylboronic acid
• 4-Cyclopropylaminocarbonylphenylboronic acid
• WCRPDYXXIVYAAJ-UHFFFAOYSA-N
• STR09928
• N-CYCLOPROPYL 4-BORONOBENZAMIDE
• AB15
• B-[4-[(Cyclopropylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [4-[(cyclopropylamino)carbonyl]phenyl]- (9CI)
• [4-(Cyclopropylaminocarbonyl)phenyl]boronic acid
• [4-(N-Cyclopropylaminocarbonyl)phenyl]boronic acid
• (4-(cyclopropylcarbamoyl)phenyl)boronic acid

• MDL： MFCD03788419
• Inchi： 1S/C10H12BNO3/c13-10(12-9-5-6-9)7-1-3-8(4-2-7)11(14)15/h1-4,9,14-15H,5-6H2,(H,12,13)
• InChI Key： WCRPDYXXIVYAAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NC1CC1

Computed Properties

• Exact Mass: 205.09100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 69.6

Experimental Properties

• PSA: 69.56000
• LogP: -0.35050

(4-(cyclopropylcarbamoyl)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-(cyclopropylcarbamoyl)phenyl)boronic acid

(4-(Cyclopropylcarbamoyl)Phenyl)Boronic Acid: A Comprehensive Overview

The compound with CAS No. 860173-33-7, commonly referred to as (4-(cyclopropylcarbamoyl)phenyl)boronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery, materials synthesis, and catalytic processes. The molecule consists of a phenyl ring substituted with a cyclopropylcarbamoyl group and a boronic acid moiety, which contributes to its versatility in chemical reactions.

Boronic acids are well-known for their reactivity in Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis. The presence of the boronic acid group in (4-(cyclopropylcarbamoyl)phenyl)boronic acid makes it an ideal substrate for cross-coupling reactions, enabling the construction of complex aromatic systems with high precision. Recent studies have highlighted the role of such compounds in the synthesis of biologically active molecules, particularly in the development of novel pharmaceutical agents.

The cyclopropylcarbamoyl group attached to the phenyl ring introduces unique electronic and steric effects, which can significantly influence the reactivity and selectivity of the molecule in various chemical transformations. This feature has been exploited in recent research to design more efficient catalysts for organic reactions. For instance, researchers have reported the use of (4-(cyclopropylcarbamoyl)phenyl)boronic acid as a precursor for constructing strained ring systems, which are valuable in medicinal chemistry due to their potential as enzyme inhibitors.

In terms of synthesis, (4-(cyclopropylcarbamoyl)phenyl)boronic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. Recent advancements in catalytic methodologies have made these syntheses more efficient and environmentally friendly. For example, the use of recyclable catalysts and green solvents has been reported in the literature, aligning with current trends toward sustainable chemistry practices.

The applications of (4-(cyclopropylcarbamoyl)phenyl)boronic acid extend beyond traditional organic synthesis. Its ability to participate in metal-mediated coupling reactions has made it a valuable tool in materials science, particularly in the development of advanced polymers and electronic materials. Researchers have demonstrated its utility in constructing conjugated systems with tailored electronic properties, which are essential for applications in optoelectronics and energy storage devices.

From an analytical standpoint, (4-(cyclopropylcarbamoyl)phenyl)boronic acid can be characterized using a range of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity, ensuring high-quality materials for downstream applications. Recent improvements in analytical techniques have further enhanced our ability to study such compounds at a molecular level.

In conclusion, (4-(cyclopropylcarbamoyl)phenyl)boronic acid is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to explore new frontiers in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role as a key building block in modern chemistry is likely to grow even further.